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Compound of Interest

5-Methylpyridin-3-amine
Compound Name:
hydrochloride

cat. No.: B1520059

An In-Depth Technical Guide to 5-Methylpyridin-3-amine Hydrochloride

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals on 5-Methylpyridin-3-amine hydrochloride. It covers the
compound's core chemical identity, molecular structure, synthesis, applications, and safety
considerations, providing the foundational knowledge necessary for its effective use in research
and development.

Core Identification and Physicochemical Properties

5-Methylpyridin-3-amine hydrochloride is the salt form of the versatile heterocyclic building
block, 5-Methylpyridin-3-amine (also known as 3-Amino-5-picoline). The hydrochloride form is
often preferred in laboratory and developmental settings due to its enhanced stability, improved
handling characteristics, and typically greater solubility in aqueous media compared to the free
base.[1]

A clear distinction between the hydrochloride salt and its corresponding free base is crucial for
accurate experimental design and reagent sourcing. The key identifiers and properties are
summarized below.

Table 1: Chemical Identifiers
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Identifier

5-Methylpyridin-3-amine
Hydrochloride

5-Methylpyridin-3-amine
(Free Base)

CAS Number

957065-90-6[1][2][3]

3430-19-1[4][5][6]

Molecular Formula

CeHsN2-HCI[1]

CeHaN2[4][6]

Molecular Weight

144.6 g/mol [1][2]

108.14 g/mol [4][6]

IUPAC Name

5-methylpyridin-3-aminium

chloride

5-methylpyridin-3-amine[6]

Common Synonyms

3-Amino-5-methylpyridine HCI

3-Amino-5-picoline, 5-Amino-3-

picoline[7]
Table 2: Physicochemical Properties

Property Data Source(s)
Colorless or light yellow solid

Appearance ) [8]
(referring to free base)

Melting Point 59-63 °C (for free base)
Soluble in water

N (hydrochloride); Soluble in
Solubility [1][8]

ethanol, acetone,
dichloromethane (free base)

Storage Conditions

Store at 0-8°C, inert
atmosphere, keep in dark

place

[1]14]

Molecular Structure

The molecular architecture of 5-Methylpyridin-3-amine consists of a pyridine ring substituted at

the 3-position with an amino (-NHz) group and at the 5-position with a methyl (-CHs) group. The

hydrochloride salt is formed by the protonation of the more basic pyridine ring nitrogen,

resulting in a pyridinium cation, with chloride as the counter-ion. This structure is a valuable
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pharmacophore, as the nitrogen atoms provide polarity and hydrogen bonding capabilities
essential for interaction with biological targets like proteins and enzymes.[9]

Core Building Block
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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